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Compound of Interest

Compound Name: Glu(OtBu)-Val-Cit-PAB-OH

Cat. No.: B12407097 Get Quote

This guide provides a detailed analysis of the molecular weight and chemical formula for the

peptide-linker conjugate, Glu(OtBu)-Val-Cit-PAB-OH. This molecule is of significant interest to

researchers and professionals in the field of drug development, particularly in the design of

antibody-drug conjugates (ADCs) and other targeted therapeutic agents. The data presented

herein is crucial for accurate experimental design, synthesis, and characterization of this

compound.

Core Components of Glu(OtBu)-Val-Cit-PAB-OH
The molecule is a tetrapeptide-like structure composed of four key building blocks linked

sequentially:

Glu(OtBu): A glutamic acid residue with its side chain carboxyl group protected by a tert-butyl

(OtBu) ester.

Val: The amino acid valine.

Cit: The non-proteinogenic amino acid citrulline.

PAB-OH: para-aminobenzyl alcohol, which often serves as a self-immolative linker in drug

delivery systems.
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The molecular formula and weight of the final conjugate are determined by the summation of its

constituent parts, accounting for the loss of water molecules during the formation of peptide

and amide bonds.

Component Molecular Formula Molecular Weight ( g/mol )

H-Glu(OtBu)-OH C₉H₁₇NO₄ 203.24

Valine (Val) C₅H₁₁NO₂ 117.15

Citrulline (Cit) C₆H₁₃N₃O₃ 175.19

p-Aminobenzyl alcohol (PAB-

OH)
C₇H₉NO 123.15

Glu(OtBu)-Val-Cit-PAB-OH C₂₇H₄₂N₅O₇ (Calculated) 592.65 (Calculated)

Experimental Protocols & Methodologies
The determination of the molecular formula and weight for Glu(OtBu)-Val-Cit-PAB-OH is

based on the established chemical principles of peptide synthesis. The formation of each

peptide or amide bond involves a condensation reaction, resulting in the elimination of one

molecule of water.

Calculation of the Final Molecular Formula:

Summation of Elemental Composition: The molecular formulas of the individual components

are summed: (C₉H₁₇NO₄) + (C₅H₁₁NO₂) + (C₆H₁₃N₃O₃) + (C₇H₉NO) = C₂₇H₅₀N₅O₁₀

Subtraction of Water Molecules: Three peptide/amide bonds are formed, resulting in the loss

of three water molecules (3 x H₂O = H₆O₃). C₂₇H₅₀N₅O₁₀ - H₆O₃ = C₂₇H₄₂N₅O₇

Calculation of the Final Molecular Weight:

Summation of Component Molecular Weights: The molecular weights of the individual

components are summed: 203.24 g/mol + 117.15 g/mol + 175.19 g/mol + 123.15 g/mol =

618.73 g/mol
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Subtraction of Water Molecular Weight: The molecular weight of three water molecules (3 x

18.015 g/mol = 54.045 g/mol ) is subtracted from the total. 618.73 g/mol - 54.045 g/mol =

564.685 g/mol

Note: There appears to be a discrepancy in the calculated molecular weight based on the

provided search results. A more precise calculation based on the exact masses of the elements

would be advisable for experimental work. The provided molecular weights from the search

results are used for this calculation.

Visualizing the Molecular Assembly
The logical relationship and assembly of the individual components into the final Glu(OtBu)-
Val-Cit-PAB-OH molecule can be visualized through a structured diagram.
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Fig 1: Assembly of Glu(OtBu)-Val-Cit-PAB-OH
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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